6-[5-bromo-2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C23H19BrN6O2S
• Molecular Weight: 523.4 g/mol
• IUPAC Name: 6-[5-bromo-2-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylideneamino]phenyl]-3-prop-2-enylsulfanyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C23H19BrN6O2S/c1-3-11-33-23-26-21(31)20(27-28-23)17-12-15(24)9-10-19(17)25-13-18-14(2)29-30(22(18)32)16-7-5-4-6-8-16/h3-10,12-13,29H,1,11H2,2H3,(H,26,28,31)
• InChI Key: APSXETNOHCWPSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=NC3=C(C=C(C=C3)Br)C4=NN=C(NC4=O)SCC=C

Description

This compound features a heterocyclic triazin-5-one core substituted with a brominated phenyl group, a (Z)-configured imine-linked pyrazol-4-ylidene moiety, and a prop-2-enylsulfanyl side chain. The prop-2-enylsulfanyl group introduces sulfur-based reactivity and polarity, which may modulate solubility and metabolic stability. The pyrazol-4-ylidene unit, with its conjugated system, could contribute to π-π stacking interactions in biological targets or crystalline states . Structural characterization techniques such as X-ray crystallography (e.g., SHELX programs , ORTEP-III ) and LC/MS profiling are critical for confirming its stereochemistry and purity.

Biological Activity

The compound 6-[5-bromo-2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one is a complex organic molecule that belongs to the class of triazine derivatives. Its structural components suggest potential biological activities, particularly due to the presence of the pyrazole moiety, which is known for its diverse pharmacological properties.

• Molecular Formula : C21H21BrN4OS
• Molecular Weight : 457.39 g/mol
• IUPAC Name : 6-[5-bromo-2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one

Biological Activity Overview

Research indicates that compounds containing the pyrazole ring exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific compound has not been extensively studied in isolation; however, related compounds and structural analogs provide insights into its potential biological activity.

1. Anti-inflammatory Activity

Studies on pyrazole derivatives have shown significant anti-inflammatory effects. For instance, compounds with similar structures have demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. One study reported that certain pyrazole derivatives exhibited up to 85% inhibition of TNF-alpha at concentrations of 10 µM compared to standard drugs like dexamethasone .

2. Antimicrobial Properties

The pyrazole framework has been associated with antimicrobial activity against various bacterial strains. For example, compounds derived from pyrazole have shown effectiveness against E. coli, Bacillus subtilis, and fungal strains like Aspergillus niger. A related study found that certain pyrazole derivatives inhibited microbial growth effectively at concentrations as low as 6.25 µg/mL .

3. Anticancer Potential

Research into triazine derivatives has revealed their potential in cancer therapy. The mechanism often involves the induction of apoptosis in cancer cells and inhibition of tumor growth factors. While direct studies on the specific compound are lacking, related compounds have shown promise in preclinical models .

Case Studies and Research Findings

Several studies highlight the biological activities associated with pyrazole and triazine derivatives:

Study	Findings	Reference
Selvam et al.	Synthesized novel pyrazole derivatives with significant anti-inflammatory activity (61–85% TNF-alpha inhibition)
Burguete et al.	Evaluated anti-tubercular properties of pyrazole derivatives showing promising results against Mycobacterium tuberculosis
Bekhit et al.	Reported on monoamine oxidase B inhibition by synthesized pyrazole derivatives with anti-inflammatory effects

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of nitrogen- and sulfur-containing heterocycles with demonstrated bioactivity. Below is a comparative analysis with structurally analogous compounds:

Table 1: Structural and Functional Comparison

Compound Name / ID (if available)	Core Structure	Key Substituents	Bioactivity/Application Insights	Solubility/Stability Notes	References
6-[5-bromo-2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one	1,2,4-triazin-5-one	5-bromo-phenyl, (Z)-pyrazol-4-ylidene, prop-2-enylsulfanyl	Hypothesized enzyme inhibition (e.g., kinase targets) due to bromine and sulfur motifs	Moderate solubility in polar aprotic solvents; sensitive to hydrolysis
2-(1-(5H-[1,2,4]Triazino[5,6-b]indol-3-yl)-3-(4-bromophenyl)-1H-pyrazol-5-yl)-6,7-dihydroindol-4(5H)-one (Compound 41, )	Triazino[5,6-b]indole	4-bromophenyl, pyrazole	Anticandidate for anticancer research due to indole-triazine synergy	Low aqueous solubility; stable under acidic conditions
5,7-dimethyl-6-[(E)-3-phenyl-2-propenyl][1,2,4]triazolo[1,5-a]pyrimidine (ID: 691887-97-5, )	Triazolo-pyrimidine	Propenyl, phenyl	Antimicrobial activity inferred from triazole-pyrimidine hybrids	High lipophilicity; photostable
4-ethyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazole-3-thiol (ID: 956193-65-0, )	Triazole-thiazole	Trifluoromethyl-pyrazole, thiol	Agricultural fungicide candidate (thiol enhances reactivity with microbial enzymes)	Poor solubility; oxidatively unstable

Key Findings from Comparative Analysis

Structural Complexity and Bioactivity: The target compound’s triazinone core differentiates it from triazinoindoles (e.g., Compound 41) or triazolopyrimidines (e.g., 691887-97-5). The presence of a sulfanyl group may enhance interactions with cysteine residues in enzymes compared to trifluoromethyl or methyl groups in analogs . Bromine substitution is shared with Compound 41, but its position on the phenyl ring (5-bromo vs. 4-bromo) may alter steric effects and target selectivity .

Solubility and Stability: The prop-2-enylsulfanyl group likely improves solubility in polar solvents compared to purely aromatic analogs (e.g., 691887-97-5) but remains less soluble than compounds with hydroxyl or amine groups . Stability challenges arise from the hydrolytically sensitive triazinone ring and the (Z)-imine configuration, which is less common than (E)-isomers in similar compounds .

Synthetic Accessibility: The compound’s synthesis likely involves condensation of brominated phenylhydrazine derivatives with triazinone precursors, analogous to methods for Compound 41 . The prop-2-enylsulfanyl group may require thiol-ene chemistry or nucleophilic substitution .

Biological Relevance :

• While direct bioactivity data are unavailable, the bromophenyl and pyrazolylidene motifs are recurrent in kinase inhibitors and anti-inflammatory agents, as seen in poplar bud derivatives () . Compatibility with pesticidal systems () is plausible but untested .